(1s,3s)-Adamantan-1-yl(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)methanone
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Description
(1s,3s)-Adamantan-1-yl(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C22H29NO3S and its molecular weight is 387.54. The purity is usually 95%.
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Scientific Research Applications
Structural and Chemical Analysis
The study of adamantane derivatives, including structures similar to (1s,3s)-Adamantan-1-yl(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)methanone, has led to insights into their chemical properties and potential applications. For instance, the analysis of adamantane-1-yl(phenylsulfanyl)methanone explored the molecular geometry, vibrational frequencies, and electronic properties using experimental and theoretical methods, providing foundational knowledge for further chemical and pharmaceutical research (Gökce et al., 2018).
Synthesis and Medicinal Chemistry
Adamantane derivatives have been synthesized and evaluated for their potential medicinal applications. For example, novel tetrahydropyrimidine–adamantane hybrids showed promising anti-inflammatory activities, highlighting the therapeutic potential of adamantane derivatives in treating inflammation-related conditions (Kalita et al., 2015).
Catalysis and Chemical Reactions
Adamantane-based compounds have also been studied for their catalytic properties. A study on Au(I) complexes with adamantane ligands demonstrated efficient catalysis in the hydration of alkynes, indicating the utility of adamantane derivatives in facilitating chemical transformations (吴功德 et al., 2015).
Molecular Interaction and Structural Studies
Research on adamantane and its derivatives extends to understanding molecular interactions and structural dynamics. For example, the interaction of nitrosochlorides based on adamantane with 1Н-azoles yielded novel adamantane series compounds, contributing to the knowledge base of adamantane chemistry and its interaction with other molecules (Krasnikov et al., 2014).
Properties
IUPAC Name |
1-adamantyl-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29NO3S/c24-21(22-13-16-10-17(14-22)12-18(11-16)15-22)23-7-6-20(27(25,26)9-8-23)19-4-2-1-3-5-19/h1-5,16-18,20H,6-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVPMWJVZZULDLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.